4-[(4H-1,2,4-triazol-4-ylimino)methyl]phenyl 2-nitrobenzenesulfonate

• IUPAC Name: [4-[(E)-1,2,4-triazol-4-yliminomethyl]phenyl] 2-nitrobenzenesulfonate
• InChI: InChI=1S/C15H11N5O5S/c21-20(22)14-3-1-2-4-15(14)26(23,24)25-13-7-5-12(6-8-13)9-18-19-10-16-17-11-19/h1-11H/b18-9+
• InChI Key: HGZFOMYWCUBGMB-GIJQJNRQSA-N
• Canonical SMILES: C1=CC=C(C(=C1)[N+](=O)[O-])S(=O)(=O)OC2=CC=C(C=C2)C=NN3C=NN=C3
• Isomeric SMILES: C1=CC=C(C(=C1)[N+](=O)[O-])S(=O)(=O)OC2=CC=C(C=C2)/C=N/N3C=NN=C3
• Molecular Formula: C15H11N5O5S
• Molecular Weight: 373.3 g/mol

Description

4-[(4H-1,2,4-triazol-4-ylimino)methyl]phenyl 2-nitrobenzenesulfonate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as biochemistry, pharmacology, and material science. This compound is a derivative of 1,2,4-triazole, which is a heterocyclic organic compound that contains three nitrogen atoms in its ring structure. The synthesis, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of 4-[(4H-1,2,4-triazol-4-ylimino)methyl]phenyl 2-nitrobenzenesulfonate will be discussed in

Mechanism of Action

The mechanism of action of 4-[(4H-1,2,4-triazol-4-ylimino)methyl]phenyl 2-nitrobenzenesulfonate is not well understood, but it is believed to involve the binding of the compound to specific receptors or enzymes in the body. The compound may also interact with cellular membranes and alter their properties.
Biochemical and Physiological Effects:
4-[(4H-1,2,4-triazol-4-ylimino)methyl]phenyl 2-nitrobenzenesulfonate has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated that the compound can inhibit the activity of certain enzymes such as acetylcholinesterase and butyrylcholinesterase, which are involved in the breakdown of acetylcholine. The compound has also been shown to have antioxidant properties and can scavenge free radicals.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-[(4H-1,2,4-triazol-4-ylimino)methyl]phenyl 2-nitrobenzenesulfonate in lab experiments is its fluorescent properties, which make it a useful tool for detecting the presence of metal ions. The compound is also relatively easy to synthesize and can be obtained in high yields. However, the compound has limited solubility in aqueous solutions, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research involving 4-[(4H-1,2,4-triazol-4-ylimino)methyl]phenyl 2-nitrobenzenesulfonate. One area of research is the development of new fluorescent probes based on this compound for the detection of other metal ions. Another area of research is the investigation of the compound's potential as an enzyme inhibitor for the treatment of diseases such as Alzheimer's and Parkinson's. Additionally, the compound's antioxidant properties may have applications in the development of new drugs for the treatment of oxidative stress-related diseases.

Scientific Research Applications

4-[(4H-1,2,4-triazol-4-ylimino)methyl]phenyl 2-nitrobenzenesulfonate has been used in various scientific research applications due to its unique properties. One of the major applications of this compound is in the field of biochemistry, where it has been used as a fluorescent probe to detect the presence of metal ions such as copper and zinc. The compound binds to these metal ions and emits fluorescence, which can be measured using a fluorescence spectrophotometer.